Cas no 1192018-99-7 (2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole)

• Product Name: 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole
• CAS No: 1192018-99-7
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• CID: 1092879
• PubChem ID: 66879735
• Update Time: 2025-05-25

2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole
• 2-pyridin-4-yl-5-(trifluoromethyl)-1,3-benzoxazole
• SCHEMBL1023498
• A921368
• 2-(PYRIDIN-4-YL)-5-(TRIFLUOROMETHYL)-1,3-BENZOXAZOLE
• 1192018-99-7
• 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoxazole

• Inchi： 1S/C13H7F3N2O/c14-13(15,16)9-1-2-11-10(7-9)18-12(19-11)8-3-5-17-6-4-8/h1-7H
• InChI Key： MWFIVXNKEKKIHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(C1C=CN=CC=1)O2)(F)F

Computed Properties

• Exact Mass: 264.05104734g/mol
• Monoisotopic Mass: 264.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole

Introduction to 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole (CAS No. 1192018-99-7)

2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1192018-99-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both pyridine and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole consists of a benzo[d]oxazole core, which is a fused ring system comprising a benzene ring and an oxygen-containing heterocycle. The pyridine moiety at the 2-position and the trifluoromethyl group at the 5-position are key structural features that contribute to its pharmacological potential. The pyridine ring serves as a hydrogen bond acceptor and can interact with biological targets such as proteins and enzymes, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial for drug efficacy and bioavailability.

In recent years, there has been growing interest in the development of novel compounds based on the benzo[d]oxazole scaffold due to their demonstrated efficacy in various therapeutic areas. 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole has been investigated for its potential applications in oncology, inflammation, and central nervous system disorders. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are implicated in disease pathogenesis.

One of the most compelling aspects of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole is its ability to modulate biological pathways relevant to cancer progression. Research has indicated that this compound can interfere with key signaling cascades involved in cell proliferation and survival. Specifically, it has shown promise in inhibiting tyrosine kinases, which are often overexpressed in tumor cells and contribute to uncontrolled cell growth. The combination of the pyridine and trifluoromethyl groups appears to enhance binding affinity to these targets, potentially leading to more potent therapeutic effects.

Furthermore, the structural features of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole make it an attractive scaffold for further chemical modification. Medicinal chemists have leveraged this compound as a starting point for designing derivatives with improved pharmacokinetic profiles and enhanced target specificity. By systematically altering substituents on the benzo[d]oxazole core, researchers aim to optimize drug-like properties such as solubility, permeability, and metabolic stability.

The trifluoromethyl group, in particular, has been widely recognized for its ability to improve pharmacological activity. It can increase binding affinity by enhancing hydrophobic interactions with biological targets and can also influence metabolic pathways by affecting enzyme selectivity. In the context of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole, this moiety likely contributes to its stability against metabolic degradation, thereby prolonging its half-life in vivo.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into binding modes and have guided the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of identifying novel therapeutics.

Another area of interest is the potential application of 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Studies have suggested that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole may help reduce inflammation and alleviate associated symptoms.

The central nervous system (CNS) is another therapeutic area where 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole has shown promise. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal dysfunction and death. Research has indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems. Its ability to interact with receptors and transporters involved in synaptic transmission makes it a potential candidate for treating cognitive impairments associated with these diseases.

In conclusion, 2-(Pyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole (CAS No. 1192018-99-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets, making it suitable for addressing various therapeutic challenges. Ongoing research continues to uncover new applications for this molecule, highlighting its importance as a scaffold for drug discovery efforts.